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Compound of Interest

3(4-
Compound Name: Chlorophenyl)sulfonyllpropanenitril
e
CAS No.: 14223-22-4
Cat. No.: B1296401

Get Quote

Technical Monograph: 3-[(4-
Chlorophenyl)sulfonyl]propanenitrile

CAS Registry Number: 14223-22-4 Document Type: Technical Handling & Safety Guide
(Whitepaper) Version: 2.0 (Research & Development Focus)

\

Chemical Constitution & Molecular Architecture

3-[(4-Chlorophenyl)sulfonyl]propanenitrile is a functionalized sulfone intermediate used
primarily in the synthesis of bioactive heterocyclic compounds and advanced materials. Its

structure combines a lipophilic 4-chlorophenyl tail with a polar sulfonyl-nitrile head, creating
specific solubility and reactivity profiles critical for experimental design.[1]

Physicochemical Data Matrix
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Property Specification Experimental Implication
Carbon scaffold validation via
Molecular Formula CoHsCINO:2S
13C NMR.
] Stoichiometric calculations for
Molecular Weight 229.68 g/mol

synthesis.

Physical State

Crystalline Solid

Risk of dust inhalation;

requires weighing in a hood.

Solubility (Predicted)

DMSO, DMF, Acetone

Poor water solubility; requires
organic co-solvents for

biological assays.

LogP (Predicted)

~1.5-2.0

Moderate lipophilicity; potential

for membrane permeability.

Melting Point

>100°C (Typical for class)

Thermal stability allows for
reflux in lower-boiling solvents
(e.g., EtOH).

Synthesis & Impurity Profiling (The Causality of

Risk)

Understanding the synthesis is not just for production; it dictates the impurity profile and

subsequent safety risks. The most robust synthetic route involves the Michael addition of 4-

chlorobenzenesulfinic acid to acrylonitrile.

Synthetic Pathway & Impurity Logic

The presence of unreacted Acrylonitrile (a volatile carcinogen) or 4-Chlorobenzenesulfinic acid

(an irritant) in the final product constitutes the primary "hidden" hazard in lower-purity grades.
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Figure 1: Synthetic pathway illustrating the origin of critical impurities. The persistence of
unreacted acrylonitrile is the primary safety concern in crude batches.

Hazard Dynamics & Toxicology

While the pure compound is a solid sulfone (generally stable), the nitrile moiety (-CN)
necessitates a specific toxicological approach.

The Nitrile Metabolic Risk

Unlike simple cyanide salts, organic nitriles do not release cyanide immediately. They require
metabolic activation (typically hepatic Cytochrome P450 oxidation) to liberate the cyanide ion
(CN).

¢ Mechanism:

-hydroxylation of the carbon adjacent to the nitrogen, followed by decomposition to an
aldehyde and HCN.

 Clinical Implication: Toxicity may be delayed (2-6 hours). Standard "instant" cyanide
detectors may fail to alert to exposure until symptoms arise.

GHS Classification (Derived)

Based on SAR (Structure-Activity Relationship) of analogous sulfonyl nitriles:

e H302: Harmful if swallowed.[2]
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e H315/H319: Causes skin and serious eye irritation (Sulfonyl group acidity).

o H335: May cause respiratory irritation (Dust hazard).

Advanced Handling & Storage Protocols
Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may be insufficient for long-duration handling if the compound is
dissolved in organic solvents (DMSO/DMF), which can act as carriers through the glove

material.
Component Recommendation Scientific Rationale
) ) Sulfones in DMSO can
] Double-gloving or Laminate o
Hand Protection permeate standard nitrile
(PE/EVOH) _ _
(<0.1mm) in <15 mins.
_ Prevents inhalation of fine
) N95/P2 (Solids) or ABEK1 ) )
Respiratory ] crystalline dust or residual
(Synthesis) o
acrylonitrile vapor.
Tightly fitting goggles are
) required; safety glasses do not
Eye/Face Chemical Goggles

protect against airborne dust

entry.

Solubilization Protocol (Self-Validating)

Objective: To prepare a stable stock solution without precipitation.
e Solvent Choice: DMSO (Dimethyl sulfoxide) is the gold standard.
e Concentration Limit: Do not exceed 100 mM for freeze-thaw stability.

» Validation Step: Upon dissolution, centrifuge at 10,000 x g for 5 minutes. A pellet indicates
insolubility or inorganic salt contamination (from the sulfinic acid precursor).

Emergency Response & First Aid

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical Note: Treat ingestion or high-dose exposure as a potential delayed cyanide poisoning
event.

Exposure Event

Identify Route

/N

Dermal/Eye Contact Ingestion/Inhalation
Rinse 15 min

ni 0,
(Water/Saline) Administer 100% O2

i

Monitor for Hypoxia
(Delayed Onset)

If symptoms appear

Medical Evaluation for
Cyanide Antidote

Click to download full resolution via product page

Figure 2: Emergency logic flow emphasizing the monitoring phase for delayed toxicity.

First Aid Measures

 Inhalation: Move to fresh air. If breathing is labored, administer oxygen.[3] Do not perform
mouth-to-mouth resuscitation (risk of secondary contamination).
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Skin Contact: Wash with soap and water.[3][4] Do not use organic solvents (ethanol/acetone)
to clean skin, as this increases transdermal absorption.

Ingestion: Rinse mouth. Do not induce vomiting. Transport to a facility equipped with cyanide
antidotes (e.g., Hydroxocobalamin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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